4-Hexyl-1,3-oxazolidine-2,5-dione

• CAS No.: 6271-04-1
• Molecular Formula: C9H15NO3
• Molecular Weight: 185.22 g/mol
• IUPAC Name: 4-hexyl-1,3-oxazolidine-2,5-dione
• InChI: InChI=1S/C9H15NO3/c1-2-3-4-5-6-7-8(11)13-9(12)10-7/h7H,2-6H2,1H3,(H,10,12)
• InChI Key: QJGYHALXYMUETE-UHFFFAOYSA-N
• SMILES: CCCCCCC1C(=O)OC(=O)N1

Description

4-Hexyl-1,3-oxazolidine-2,5-dione is a specialized N-carboxy anhydride (NCA) designed for research applications. Compounds of this class are highly valuable in synthetic organic chemistry, particularly as key building blocks for the synthesis of polypeptides and other polymeric materials. The polymerization of NCAs is a primary method for preparing defined polypeptides, where the ring-opening reaction allows for controlled chain elongation. The hexyl side chain in this derivative introduces specific hydrophobic properties, making it of particular interest for researchers developing materials with tailored characteristics, such as novel hydrogels, drug delivery vesicles, or self-assembling nanostructures. In a broader context, the oxazolidine-2,5-dione core structure is known to be the anhydride of N-carboxy α-amino acids and reacts with nucleophiles like water, alcohols, or amines. This reaction proceeds through an unstable carbamate intermediate that decarboxylates, providing a pathway to various functionalized amides and esters. Handle this reagent with care in an inert, dry atmosphere to prevent premature hydrolysis. This product is intended for laboratory research purposes only and is not classified as a drug or consumer product. It is strictly for use in controlled settings by qualified professionals.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Chain Length and Physicochemical Properties

The hexyl substituent distinguishes 4-hexyl-1,3-oxazolidine-2,5-dione from shorter-chain derivatives. For example:

Table 1: Substituent Effects on Physicochemical Properties

Compound	Substituent	Chain Length	Predicted logP*	Potential Applications
4-Hexyl-1,3-oxazolidine-2,5-dione	Hexyl	C6	~2.5–3.0	Drug delivery, surfactants
4-Isobutyl-1,3-oxazolidine-2,5-dione	Isobutyl	C4	~1.5–2.0	Intermediate in peptide synthesis
Vinclozolin (3-(3,5-dichlorophenyl)-5-ethenyl-5-methyl-2,4-oxazolidinedione)	Dichlorophenyl + ethenyl	N/A	~3.2	Agricultural fungicide

Structural Isomers: 2,5-Dione vs. 2,4-Dione

The position of the ketone groups significantly impacts reactivity and biological activity:

• 1,3-Oxazolidine-2,4-dione derivatives (–2): These isomers are often used as intermediates in polymer chemistry. Their reactivity differs due to the proximity of the ketone groups, enabling distinct ring-opening polymerization pathways.
• 1,3-Oxazolidine-2,5-dione derivatives : The 2,5-dione configuration, as seen in the target compound, is less common but critical for stabilizing specific conformations. For instance, crystal structure analyses of benzyl-substituted analogs reveal dihedral angles (~58°) between the oxazolidine ring and aromatic substituents, which influence packing efficiency and crystallinity .

Bioactivity Comparison

• Diketopiperazine Derivatives (): Piperazine-2,5-diones (e.g., compound 6, IC50 = 28.9 μM against H1N1) exhibit antiviral activity, suggesting that oxazolidine-2,5-diones with similar substituents might also target viral proteins.

Crystallographic Insights

The hexyl chain in 4-hexyl-1,3-oxazolidine-2,5-dione is expected to adopt extended conformations in the solid state, similar to ethyl or benzyl substituents in related NCAs (e.g., dihedral angles ~50–59° between the ring and substituent) . This spatial arrangement may enhance crystallinity, making the compound suitable for controlled-release formulations.

Toxicity Profile

The parent compound, oxazolidine-2,5-dione, exhibits acute oral toxicity (Category 4, H302) . The hexyl substituent may mitigate toxicity by reducing metabolic activation or altering absorption kinetics, though experimental data are needed to confirm this hypothesis.